Cas no 220438-64-2 (8,11,13-Sphaeroatriene-2,13,18-triol; (2α,3α,7α,10α)-form, 13-Me ether)

• Product Name: 8,11,13-Sphaeroatriene-2,13,18-triol; (2α,3α,7α,10α)-form, 13-Me ether
• CAS No: 220438-64-2
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 6727911
• Update Time: 2024-03-03

8,11,13-Sphaeroatriene-2,13,18-triol; (2α,3α,7α,10α)-form, 13-Me ether Chemical and Physical Properties

Names and Identifiers

• Tintinnadiol
• 8,11,13-Sphaeroatriene-2,13,18-triol; (2α,3α,7α,10α)-form, 13-Me ether

• Inchi： 1S/C21H32O3/c1-12-7-8-21(5)16(11-17(22)19(21)20(3,4)23)15-9-13(2)18(24-6)10-14(12)15/h9-10,12,16-17,19,22-23H,7-8,11H2,1-6H3
• InChI Key： FZENUYZVBHVPLY-UHFFFAOYSA-N
• SMILES： COC1C(C)=CC2=C(C(CCC3(C(C(O)(C)C)C(O)CC32)C)C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• XLogP3: 4.126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sphaeroane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Sphaeroane diterpenoids